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Compound of Interest

Compound Name: Ivermectin Bla

Cat. No.: B018418

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physicochemical properties of
Ivermectin Bla, the principal component of the broad-spectrum antiparasitic agent,
Ivermectin. The data and protocols presented herein are intended to serve as a foundational
resource for research, development, and formulation activities.

Core Physicochemical Data

Ivermectin Bla is a macrocyclic lactone derived from the fermentation of Streptomyces
avermitilis.[1][2] It is the major component of Ivermectin, typically comprising 80% or more of
the mixture.[3][4][5] Its chemical and physical properties are critical for understanding its
bioavailability, formulation requirements, and mechanism of action.

The key quantitative properties of lIvermectin Bla are summarized in the table below.
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Property Value Source(s)

Molecular Formula CasH74014 [11[3114116]

Molecular Weight 875.1 g/mol [L1[31[417]
White to light yellow

Appearance ) [2][5]
solid/powder

Melting Point 149-157 °C [1][6]1[81[°]

Water Solubility Poorly soluble (~4 pg/mL) [2][9][10]
Soluble in DMSO (100
mg/mL), DMF (~3 mg/mL),

Organic Solubility ethanol (~1 mg/mL), methanol,  [3][5][8][10][11]
chloroform, acetone, and ethyl
acetate.

pKa (Computed) 12.42 +0.70 [6]

LogP (Octanol/Water) 3.2-5.06 [6119][12]

Mechanism of Action: Signaling Pathway

The primary antiparasitic effect of Ivermectin Bla is exerted through its interaction with

invertebrate-specific glutamate-gated chloride channels (GluCls) found in nerve and muscle

cells.[3][4][10] This action leads to the paralysis and eventual death of the parasite.

The signaling pathway is visualized below.
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Proposed mechanism of action for lvermectin Bla.

This binding action causes an irreversible opening of the GluCI channels, leading to a

significant influx of chloride ions.[4] The resulting hyperpolarization of the nerve or muscle cell
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membrane effectively blocks the transmission of neuronal signals, causing paralysis.[4][13]

Experimental Protocols

Accurate determination of physicochemical properties is essential for drug development. The
diagram below illustrates a general workflow for characterizing a compound like Ivermectin
Bla.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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